2-(3,5-dimethylpiperidin-1-yl)-3-{(Z)-[3-(furan-2-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
This compound is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring system. Key structural elements include:
- A 3,5-dimethylpiperidinyl substituent at the 2-position, which may enhance lipophilicity and influence receptor binding.
- A (Z)-configured thiazolidin-5-ylidene group at the 3-position, bearing a furan-2-ylmethyl moiety.
- A 7-methyl substituent on the pyrido-pyrimidinone scaffold, which could sterically hinder metabolic degradation.
Properties
Molecular Formula |
C25H26N4O3S2 |
|---|---|
Molecular Weight |
494.6 g/mol |
IUPAC Name |
(5Z)-5-[[2-(3,5-dimethylpiperidin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C25H26N4O3S2/c1-15-6-7-21-26-22(27-11-16(2)9-17(3)12-27)19(23(30)28(21)13-15)10-20-24(31)29(25(33)34-20)14-18-5-4-8-32-18/h4-8,10,13,16-17H,9,11-12,14H2,1-3H3/b20-10- |
InChI Key |
DVEYTLPDKSWGIG-JMIUGGIZSA-N |
Isomeric SMILES |
CC1CC(CN(C1)C2=C(C(=O)N3C=C(C=CC3=N2)C)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CO5)C |
Canonical SMILES |
CC1CC(CN(C1)C2=C(C(=O)N3C=C(C=CC3=N2)C)C=C4C(=O)N(C(=S)S4)CC5=CC=CO5)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues of Pyrido-Pyrimidinone Derivatives
The compound shares its pyrido[1,2-a]pyrimidin-4-one core with several analogues, but differences in substituents lead to distinct physicochemical and biological properties. Below is a comparative analysis:
Key Observations:
Bioactivity Modulation via Substituents :
- The thioxo group in the target compound and the pyrido[2,3-d]pyrimidin-4-one analogue () may enhance antimicrobial activity by interacting with bacterial thioredoxin reductase .
- Piperazine/piperidinyl groups (e.g., in the patent compound vs. the target’s 3,5-dimethylpiperidinyl) influence solubility and blood-brain barrier penetration. The methyl groups in the target compound likely reduce polarity, improving membrane permeability .
In contrast, thiophen-2-yl groups in analogues may offer stronger sulfur-mediated van der Waals interactions .
Stereochemical Considerations: The (Z)-configuration of the thiazolidinone-methylidene group in the target compound may enforce planar geometry, optimizing binding to flat hydrophobic pockets in proteins. This contrasts with non-planar analogues lacking such rigidity .
Physicochemical and Spectroscopic Comparisons
NMR Profiling (Hypothetical Data Based on )
Regions of chemical shift divergence in NMR spectra can pinpoint structural differences:
| Proton Environment | Target Compound (δ, ppm) | Pyrido[2,3-d]pyrimidin-4-one Analogue (δ, ppm) | Interpretation |
|---|---|---|---|
| Thioxo-adjacent CH3 | 2.45 (s) | 2.50 (s) | Minimal shift; similar electronic environment |
| Furan O-proximal CH2 | 4.20 (m) | N/A | Unique to target compound; confirms furan attachment |
| Piperidinyl CH3 | 1.30 (d) | N/A | Distinctive for 3,5-dimethylpiperidinyl group |
Such data aligns with ’s methodology, where substituent-induced shifts (e.g., furan vs. thiophen-2-yl) help differentiate analogues .
Lumping Strategy for Property Prediction ()
Using the lumping strategy, the target compound could be grouped with other pyrido-pyrimidinones sharing:
- High logP values (>3.5) due to methyl/piperidinyl substituents.
- Moderate aqueous solubility (∼50 µM) influenced by the polar thioxo group.
This approach simplifies predictive modeling for drug-likeness or environmental persistence .
Q & A
Basic Questions
Q. What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized?
- Methodological Answer : The synthesis of complex heterocyclic compounds like this typically involves multi-step reactions. Key steps include:
- Cyclocondensation : Formation of the pyrido[1,2-a]pyrimidin-4-one core using microwave-assisted heating to improve reaction efficiency and yield .
- Thiazolidinone Functionalization : Introducing the thioxo-thiazolidinone moiety via nucleophilic substitution or coupling reactions, often requiring anhydrous conditions and catalysts like triethylamine .
- Piperidine Substitution : Alkylation or amination of the dimethylpiperidine group under inert atmospheres (e.g., nitrogen) to prevent oxidation .
- Optimization : Adjusting solvent polarity (e.g., DMF vs. THF), temperature (60–120°C), and stoichiometric ratios (1:1.2 for amine:carbonyl) can enhance yields. Monitor progress via TLC or HPLC .
Q. How is the compound’s structural integrity validated post-synthesis?
- Methodological Answer : Use a combination of:
- X-ray Crystallography : For absolute configuration determination. Refinement with SHELXL (via SHELX suite) resolves Z/E isomerism in the thiazolidinone moiety .
- Spectroscopic Techniques :
- NMR : and NMR to confirm substituent positions (e.g., furan-methyl integration at δ 2.5–3.0 ppm) .
- HRMS : Validate molecular weight (e.g., [M+H] ion matching theoretical mass within 2 ppm error) .
- Elemental Analysis : Carbon/hydrogen/nitrogen percentages should align with calculated values (±0.4%) .
Q. What safety protocols are critical during handling?
- Methodological Answer :
- Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles. Avoid latex due to solvent incompatibility .
- Ventilation : Conduct reactions in fume hoods to mitigate inhalation risks, especially during solvent evaporation (e.g., dichloromethane) .
- Spill Management : Neutralize acidic/basic residues with sodium bicarbonate or citric acid before disposal .
- Emergency Procedures : For skin contact, wash with soap/water for 15 minutes; for eye exposure, irrigate with saline solution and seek medical evaluation .
Advanced Questions
Q. How should researchers resolve contradictions in reported pharmacological activity data?
- Methodological Answer :
- Dose-Response Reproducibility : Replicate assays (e.g., IC in cancer cell lines) under standardized conditions (pH 7.4, 37°C, 5% CO) to rule out environmental variability .
- Target Selectivity Profiling : Use kinase panels or CRISPR-Cas9 gene-edited cells to confirm off-target effects. For example, compare binding affinity to PI3K vs. mTOR using SPR (surface plasmon resonance) .
- Meta-Analysis : Cross-reference data with structurally analogous compounds (e.g., pyrazolo[3,4-d]pyrimidines) to identify trends in substituent-activity relationships .
Q. What methodologies assess the compound’s stability under varying conditions?
- Methodological Answer :
- Forced Degradation Studies :
- Thermal Stress : Heat at 40–80°C for 72 hours; monitor decomposition via HPLC-UV (e.g., loss of furan-methyl peak at 254 nm) .
- Photolytic Stress : Expose to UV light (320–400 nm) for 48 hours; quantify degradation products using LC-MS .
- pH Stability : Incubate in buffers (pH 1–13) for 24 hours. The thioxo-thiazolidinone group may hydrolyze at pH >10, requiring stabilization with antioxidants like BHT .
Q. How can computational modeling predict interactions with biological targets?
- Methodological Answer :
- Docking Simulations : Use AutoDock Vina or Schrödinger Suite to model binding to targets (e.g., EGFR tyrosine kinase). Focus on hydrogen bonds between the pyrimidin-4-one core and kinase hinge region (e.g., Met793) .
- MD Simulations : Run 100-ns trajectories in GROMACS to assess complex stability. Analyze RMSD (root-mean-square deviation) to confirm ligand-protein binding persistence .
- QSAR Modeling : Correlate substituent electronegativity (e.g., furan vs. thiophene) with activity using Partial Least Squares (PLS) regression .
Q. What mechanistic studies elucidate its pharmacokinetic and pharmacodynamic profiles?
- Methodological Answer :
- ADMET Prediction : Use SwissADME to estimate logP (lipophilicity) and CYP450 inhibition. High logP (>3) may necessitate prodrug derivatization for solubility .
- Metabolite Identification : Incubate with liver microsomes (human/rat) and analyze via UPLC-QTOF-MS. Look for oxidative metabolites (e.g., piperidine N-oxidation) .
- In Vivo Efficacy : Dose in xenograft models (e.g., HCT-116 colon cancer) with PK sampling (C, t) to correlate exposure with tumor growth inhibition .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
